Cas no 878612-04-5 ([3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 6-chloropyridine-3-carboxylate)

• Product Name: [3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 6-chloropyridine-3-carboxylate
• CAS No: 878612-04-5
• MF: C₁₆H₁₂ClN₃O₄
• MW: 345.737182617188
• CID: 6158958
• PubChem ID: 8017406
• Update Time: 2025-07-21

[3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26610416
• Z18369677
• [3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 6-chloropyridine-3-carboxylate
• 878612-04-5
• AKOS001257480
• [3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C16H12ClN3O4/c1-22-12-4-2-3-10(7-12)15-19-14(24-20-15)9-23-16(21)11-5-6-13(17)18-8-11/h2-8H,9H2,1H3
• InChI Key： JVHBKYCOSUJTPN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC1=NC(C2C=CC=C(C=2)OC)=NO1

Computed Properties

• Exact Mass: 345.0516336g/mol
• Monoisotopic Mass: 345.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87.3Ų

Additional information on [3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 6-chloropyridine-3-carboxylate

Comprehensive Analysis of [3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 6-chloropyridine-3-carboxylate (CAS No. 878612-04-5)

The compound [3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 6-chloropyridine-3-carboxylate (CAS No. 878612-04-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole ring and 6-chloropyridine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for novel compounds in drug discovery and crop protection.

One of the most searched questions related to this compound is: "What are the synthetic routes for [3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 6-chloropyridine-3-carboxylate?" The synthesis typically involves multi-step reactions, starting with the formation of the 1,2,4-oxadiazole core, followed by esterification with 6-chloropyridine-3-carboxylic acid. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce waste, aligning with the global push for sustainable practices.

Another hot topic is the compound's potential biological activity. Preliminary studies suggest that derivatives of [3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 6-chloropyridine-3-carboxylate may exhibit enzyme inhibitory properties, particularly against targets involved in inflammation and microbial growth. This aligns with the growing interest in multi-target therapeutics, a trend driven by the need for more effective treatments with fewer side effects.

From an SEO perspective, keywords like "CAS 878612-04-5 supplier", "1,2,4-oxadiazole derivatives", and "chloropyridine carboxylate applications" are frequently searched. These terms reflect the commercial and academic demand for this compound. Suppliers often highlight its high purity (>98%) and compatibility with high-throughput screening platforms, catering to the pharmaceutical industry's need for reliable building blocks.

The compound's physicochemical properties, such as its solubility in organic solvents and stability under standard storage conditions, are also critical for researchers. Recent discussions in scientific forums have focused on optimizing its formulation for enhanced bioavailability, a key challenge in modern drug development. This ties into broader industry conversations about drug delivery systems and nanocarrier technologies.

In the agrochemical sector, the 6-chloropyridine component has drawn interest due to its structural similarity to known pesticide intermediates. While not marketed as a commercial product, the compound's framework is being studied for potential crop protection applications, especially in the context of developing resistance-resistant formulations. This resonates with current concerns about food security and sustainable agriculture.

Analytical characterization of CAS 878612-04-5 typically involves HPLC, NMR, and mass spectrometry techniques. The compound's distinct spectral signatures (e.g., aromatic proton clusters in ¹H-NMR) serve as important quality control markers. These analytical protocols are frequently searched by quality assurance professionals, reflecting the compound's use in regulated environments.

Looking ahead, the scientific community anticipates more structure-activity relationship (SAR) studies on this hybrid heterocycle. Computational chemistry approaches, including molecular docking and QSAR modeling, are expected to play a significant role in unlocking its full potential. Such methodologies align with the pharmaceutical industry's increasing reliance on in silico screening to accelerate discovery pipelines.